Cas no 2228894-50-4 (3-(3,3-difluorocyclobutyl)azetidine)

• Product Name: 3-(3,3-difluorocyclobutyl)azetidine
• CAS No: 2228894-50-4
• MF: C₇H₁₁F₂N
• MW: 147.16574883461
• CID: 6406602
• PubChem ID: 155894066
• Update Time: 2025-06-08

3-(3,3-difluorocyclobutyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-difluorocyclobutyl)azetidine
• EN300-2005856
• 2228894-50-4
• Azetidine, 3-(3,3-difluorocyclobutyl)-

• Inchi： 1S/C7H11F2N/c8-7(9)1-5(2-7)6-3-10-4-6/h5-6,10H,1-4H2
• InChI Key： UWJBVFAAHIHPDT-UHFFFAOYSA-N
• SMILES： N1CC(C2CC(F)(F)C2)C1

Computed Properties

• Exact Mass: 147.08595568g/mol
• Monoisotopic Mass: 147.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 159.9±40.0 °C(Predicted)
• pka: 11.16±0.40(Predicted)

Additional information on 3-(3,3-difluorocyclobutyl)azetidine

Recent Advances in the Application of 3-(3,3-Difluorocyclobutyl)azetidine (CAS: 2228894-50-4) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-(3,3-difluorocyclobutyl)azetidine (CAS: 2228894-50-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative, characterized by its unique structural features, has demonstrated promising potential as a versatile building block for drug discovery and development. The incorporation of the difluorocyclobutyl moiety into the azetidine ring system imparts distinct physicochemical properties, including enhanced metabolic stability and improved membrane permeability, making it an attractive scaffold for medicinal chemistry applications.

Recent studies have explored the synthetic utility of 3-(3,3-difluorocyclobutyl)azetidine in the construction of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry reported the successful incorporation of this scaffold into a series of kinase inhibitors, resulting in compounds with improved selectivity and potency against specific cancer targets. The researchers attributed these enhancements to the optimal spatial orientation conferred by the rigid cyclobutyl ring and the electronic effects of the fluorine substituents, which fine-tune the molecular interactions with the target proteins.

In the realm of central nervous system (CNS) drug discovery, 3-(3,3-difluorocyclobutyl)azetidine has shown particular promise. A recent preclinical study demonstrated its efficacy as a key structural component in the development of novel sigma-1 receptor modulators for the treatment of neuropathic pain. The compound's ability to cross the blood-brain barrier, combined with its favorable safety profile, positions it as a valuable template for CNS-targeted therapeutics. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under review for publication in a peer-reviewed journal.

The pharmaceutical industry has also recognized the potential of 3-(3,3-difluorocyclobutyl)azetidine in addressing challenging drug targets. Several major pharmaceutical companies have included derivatives of this compound in their pipelines, particularly for applications in oncology and inflammation. Patent filings from 2023-2024 reveal innovative synthetic routes to access enantiomerically pure forms of the molecule, addressing previous challenges in its large-scale production. These advancements are expected to facilitate broader exploration of its therapeutic potential in coming years.

From a chemical biology perspective, researchers have utilized 3-(3,3-difluorocyclobutyl)azetidine as a molecular probe to study protein-ligand interactions. The fluorine atoms serve as useful NMR handles, enabling detailed structural characterization of binding complexes. Recent work published in Angewandte Chemie demonstrated how this approach could provide insights into the conformational dynamics of G protein-coupled receptors (GPCRs), opening new avenues for structure-based drug design.

Looking forward, the unique properties of 3-(3,3-difluorocyclobutyl)azetidine (CAS: 2228894-50-4) continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of bifunctional molecules in PROTAC technology. As synthetic methodologies mature and our understanding of its structure-activity relationships deepens, this versatile scaffold is poised to make significant contributions to the next generation of pharmaceutical agents.